molecular formula C7H3Br2ClO B3252727 3,4-Dibromobenzoyl chloride CAS No. 21900-35-6

3,4-Dibromobenzoyl chloride

Cat. No. B3252727
CAS RN: 21900-35-6
M. Wt: 298.36 g/mol
InChI Key: KAPNJRBDEUXWKJ-UHFFFAOYSA-N
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Description

3,4-Dibromobenzoyl chloride is a chemical compound with the molecular formula C7H3Br2ClO and a molecular weight of 298.36 . It is used in various chemical reactions and has significant applications in the field of chemistry .


Molecular Structure Analysis

The molecular structure of 3,4-Dibromobenzoyl chloride consists of a benzoyl group (C6H5CO-) attached to a chloride atom. The benzoyl group is further substituted with two bromine atoms at the 3rd and 4th positions .

Scientific Research Applications

Phase Transfer Catalysis

In the realm of organic synthesis, 3,4-Dibromobenzoyl chloride plays a crucial role as a phase transfer catalyst. For instance, it's utilized in the synthesis of various organic compounds like 4,4'-(phenylazanediyl) dibenzoic acid, where it acts as an effective phase transfer catalyst in alkaline conditions with potassium permanganate oxidation (Zhaole Lu, 2014).

Electrochemistry and Analytical Chemistry

In the field of electrochemistry, it contributes to the identification and elimination of impurities in certain compounds. For example, in the study of the electrochemistry of 1-butyl-3-methyl-1H-imidazolium tetrafluoroborate ionic liquid, impurity chloride was identified and a method to eliminate it was demonstrated (Li Xiao & K. Johnson, 2003).

Biochemistry

In biochemistry, 3,4-Dibromobenzoyl chloride is used to study the binding of hydroxybenzoic acids to the band 3 anion transport protein in human erythrocytes. This research aids in understanding how these acids displace chloride from binding sites on the protein (T. Minami, W. S. Price & D. Cutler, 1992).

Pharmaceutical Analysis

In pharmaceutical analysis, derivatives of 3,4-Dibromobenzoyl chloride, such as 4-nitrobenzoyl chloride, are used in methods for increasing sensitivity in liquid chromatography-mass spectrometry (LC-MS) to detect estrogens in biological fluids. This has significant applications in diagnosing fetoplacental function (T. Higashi et al., 2006).

Material Science

In material science, compounds like 3,5-Dinitrobenzoyl chloride, which can be synthesized using 3,4-Dibromobenzoyl chloride, have been linked to graphene oxide to improve the performance of organic bulk heterojunction photovoltaic devices. This signifies its role in the development of advanced photovoltaic materials (M. Stylianakis et al., 2012).

properties

IUPAC Name

3,4-dibromobenzoyl chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3Br2ClO/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KAPNJRBDEUXWKJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C(=O)Cl)Br)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3Br2ClO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601309847
Record name 3,4-Dibromobenzoyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601309847
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

298.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-Dibromobenzoyl chloride

CAS RN

21900-35-6
Record name 3,4-Dibromobenzoyl chloride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=21900-35-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3,4-Dibromobenzoyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601309847
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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